molecular formula C15H13BrClNO3 B12130673 2-(2-bromophenoxy)-N-(5-chloro-2-methoxyphenyl)acetamide

2-(2-bromophenoxy)-N-(5-chloro-2-methoxyphenyl)acetamide

Cat. No.: B12130673
M. Wt: 370.62 g/mol
InChI Key: OZMKNQPUDZFDTF-UHFFFAOYSA-N
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Description

2-(2-Bromophenoxy)-N-(5-chloro-2-methoxyphenyl)acetamide is a halogenated acetamide derivative featuring a bromophenoxy group at the 2-position and a 5-chloro-2-methoxyphenyl substituent on the acetamide nitrogen. Its structure combines electron-withdrawing (Br, Cl) and electron-donating (methoxy) groups, which may influence its physicochemical properties and biological activity.

Properties

Molecular Formula

C15H13BrClNO3

Molecular Weight

370.62 g/mol

IUPAC Name

2-(2-bromophenoxy)-N-(5-chloro-2-methoxyphenyl)acetamide

InChI

InChI=1S/C15H13BrClNO3/c1-20-14-7-6-10(17)8-12(14)18-15(19)9-21-13-5-3-2-4-11(13)16/h2-8H,9H2,1H3,(H,18,19)

InChI Key

OZMKNQPUDZFDTF-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C=C1)Cl)NC(=O)COC2=CC=CC=C2Br

Origin of Product

United States

Comparison with Similar Compounds

Bromophenoxy Acetamide Derivatives

Several bromophenoxy acetamides share structural similarities but differ in substituents, leading to varied biological effects:

Compound Name Structural Features Biological Activity References
Target Compound 2-Bromophenoxy, 5-chloro-2-methoxyphenyl Inferred: Potential anticancer/antimicrobial
N-(2-(2-Bromophenoxy)-4-bromophenyl)acetamide (5b) Additional Br at phenyl position 4 Not explicitly reported (synthesized via microwave-assisted methods)
Methyl 4-(2-bromophenoxy)-3-acetamidobenzoate (5c) Ester group (COOCH3) at position 3 Not explicitly reported
N-(2-(2-Bromophenoxy)-5-methylpyridin-3-yl)acetamide (5g) Pyridine ring with methyl group Not explicitly reported

Key Observations :

  • The addition of a second bromine (as in 5b) may enhance lipophilicity but could reduce solubility.
  • Ester groups (e.g., 5c) might improve metabolic stability compared to free hydroxyl groups.

Chlorophenyl/Methoxyphenyl Acetamides

Compounds with chloro- or methoxyphenyl groups demonstrate how halogen and methoxy positioning affects activity:

Compound Name Structural Features Biological Activity References
2-(2-Fluoro-phenoxy)-N-{5-[2-(4-methoxy-phenyl)-pyridin-3-yl]-thiadiazol-2-yl}-acetamide (7d) Fluoro-phenoxy, thiadiazole-pyridinyl core Cytotoxic (IC50 = 1.8 µM on Caco-2 cells)
N-(5-chloro-2-methoxyphenyl)-2-[methyl(thiophen-2-ylmethyl)amino]acetamide Thiophene-methylamino group Not explicitly reported

Key Observations :

  • The 5-chloro-2-methoxyphenyl moiety (shared with the target compound) is associated with cytotoxicity in 7d, suggesting a role in apoptosis induction .
  • Thiophene substituents (e.g., in ) may enhance blood-brain barrier penetration due to increased lipophilicity.

Thiadiazole- and Pyridazine-Containing Acetamides

Heterocyclic cores in acetamide derivatives influence receptor binding and potency:

Compound Name Structural Features Biological Activity References
N-(4-Bromophenyl)-2-[5-(4-methoxybenzyl)-3-methyl-6-oxo-pyridazin-1-yl]-acetamide Pyridazinone core, bromophenyl group FPR2 agonist (potent chemotaxis in neutrophils)
2-Chloro-N-(thiazol-2-yl)acetamide derivatives Thiazole ring Antimicrobial (gram-positive bacteria)

Key Observations :

  • Pyridazinone derivatives (e.g., ) show receptor specificity (FPR2), highlighting how heterocycles direct target engagement.
  • Thiazole-containing acetamides (e.g., ) exhibit gram-positive antibacterial activity, suggesting halogenated acetamides may disrupt bacterial cell membranes.

Antimicrobial Activity

  • Sulfonylpiperazine acetamides (e.g., compounds 47–50 in ) showed activity against gram-positive bacteria (47, 48) and fungi (49, 50). The target compound’s bromophenoxy group may similarly disrupt microbial membranes.
  • Thiazole acetamides (e.g., ) target bacterial enzymes, whereas the target compound’s chloro group could enhance DNA intercalation.

Anticancer Activity

  • Phenoxy-thiadiazole derivative 7d () demonstrated potent cytotoxicity (IC50 = 1.8 µM), likely due to the methoxyphenyl group’s role in stabilizing DNA adducts.
  • Quinazoline sulfonamides (e.g., 38–40 in ) inhibited cancer cell lines (HCT-1, MCF-7) via tubulin disruption, suggesting the target compound’s halogenated groups may similarly target microtubules.

Receptor-Targeting Activity

  • Pyridazinone acetamides () activated FPR2, indicating that bromophenoxy groups in the target compound might modulate G-protein-coupled receptors.

Pharmacological and Physicochemical Properties

  • Solubility : The target compound’s molar mass (~395 g/mol) and logP (estimated >3) suggest moderate solubility, comparable to 5b (molar mass 384.9 g/mol, ).
  • Metabolic Stability : Methoxy groups (as in the target and 7d ) may reduce oxidative metabolism compared to hydroxylated analogs.

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